1-(4,4-difluorocyclohexyl)piperazine
Description
“1-(4,4-difluorocyclohexyl)piperazine” is a chemical compound . It is a derivative of piperazine, a six-membered ring with two nitrogen atoms . Piperazines are found widely in commercially-available compounds and bioactive molecules .
Synthesis Analysis
The synthesis of piperazine derivatives, including “1-(4,4-difluorocyclohexyl)piperazine”, has been a topic of research . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4,4-difluorocyclohexyl)piperazine involves the reaction of 4,4-difluorocyclohexanone with piperazine in the presence of a reducing agent.", "Starting Materials": ["4,4-difluorocyclohexanone", "piperazine", "reducing agent"], "Reaction": ["Step 1: Dissolve 4,4-difluorocyclohexanone and piperazine in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 4: Filter the reaction mixture to remove any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain pure 1-(4,4-difluorocyclohexyl)piperazine."] } | |
CAS RN |
1211585-52-2 |
Product Name |
1-(4,4-difluorocyclohexyl)piperazine |
Molecular Formula |
C10H18F2N2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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